Cas no 34239-87-7 ([4,4'-Bi-1H-azepine]-7,7'(2H,2'H)-dione, octahydro-)
34239-87-7 structure
Product Name:[4,4'-Bi-1H-azepine]-7,7'(2H,2'H)-dione, octahydro-
CAS No:34239-87-7
MF:C12H20N2O2
MW:224.299403190613
CID:291683
PubChem ID:71346676
Update Time:2025-04-19
[4,4'-Bi-1H-azepine]-7,7'(2H,2'H)-dione, octahydro- Chemical and Physical Properties
Names and Identifiers
-
- [4,4'-Bi-1H-azepine]-7,7'(2H,2'H)-dione, octahydro-
- 5-(7-oxoazepan-4-yl)azepan-2-one
- [4,4'-Biazepane]-7,7'-dione
- DTXSID00772654
- 34239-87-7
-
- Inchi: 1S/C12H20N2O2/c15-11-3-1-9(5-7-13-11)10-2-4-12(16)14-8-6-10/h9-10H,1-8H2,(H,13,15)(H,14,16)
- InChI Key: JOYRGJJLMRARMP-UHFFFAOYSA-N
- SMILES: O=C1CCC(CCN1)C1CCC(NCC1)=O
Computed Properties
- Exact Mass: 224.152477885g/mol
- Monoisotopic Mass: 224.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 58.2Ų
[4,4'-Bi-1H-azepine]-7,7'(2H,2'H)-dione, octahydro- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
34239-87-7 ([4,4'-Bi-1H-azepine]-7,7'(2H,2'H)-dione, octahydro-) Related Products
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